Cas no 2035022-69-4 ((2E)-3-(2-chlorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]prop-2-en-1-one)

• Product Name: (2E)-3-(2-chlorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]prop-2-en-1-one
• CAS No: 2035022-69-4
• MF: C₂₀H₁₉ClFNOS
• MW: 375.887366533279
• CID: 5377709
• Update Time: 2025-10-28

(2E)-3-(2-chlorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chlorophenyl)-1-[7-(2-fluorophenyl)tetrahydro-1,4-thiazepin-4(5H)-yl]-2-propen-1-one
• (2E)-3-(2-chlorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]prop-2-en-1-one

• Inchi： 1S/C20H19ClFNOS/c21-17-7-3-1-5-15(17)9-10-20(24)23-12-11-19(25-14-13-23)16-6-2-4-8-18(16)22/h1-10,19H,11-14H2
• InChI Key： RNPQRWFIEPOOMK-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2F)SCC1)(=O)C=CC1=CC=CC=C1Cl

Experimental Properties

• Density: 1.273±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 555.1±50.0 °C(Predicted)
• pka: -1.40±0.40(Predicted)

Additional information on (2E)-3-(2-chlorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]prop-2-en-1-one

Compound CAS No 2035022-69-4: (2E)-3-(2-chlorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]prop-2-en-1-one

The compound with CAS number 2035022-69-4, known as (2E)-3-(2-chlorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]prop-2-en-1-one, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of thiazepane derivatives, which have been extensively studied for their unique properties and functionalities. The molecule's structure incorporates a thiazepane ring system, which is a seven-membered ring containing sulfur and nitrogen atoms, along with substituted phenyl groups and a conjugated enone system.

The thiazepane ring system in this compound plays a crucial role in determining its chemical reactivity and biological activity. Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The presence of chlorine and fluorine substituents on the phenyl rings further enhances the compound's electronic properties, making it a promising candidate for applications in medicinal chemistry.

One of the most intriguing aspects of this compound is its ability to participate in various types of chemical reactions due to its functional groups. For instance, the enone system can undergo Michael addition reactions, while the thiazepane ring can serve as a platform for further functionalization. These properties make it a versatile building block for constructing more complex molecules with desired biological activities.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for synthesizing this compound. One such method involves a multi-step synthesis pathway that includes nucleophilic substitution, cyclization, and oxidation reactions. The optimization of these steps has significantly improved the overall yield and purity of the compound, making it more accessible for large-scale production.

In terms of biological activity, preliminary studies have shown that this compound exhibits potent inhibitory effects against certain enzymes associated with neurodegenerative diseases. This finding has sparked interest among researchers in exploring its potential as a lead compound for drug development. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms at the molecular level.

The incorporation of fluorine atoms into the molecule also contributes to its stability and bioavailability. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties, which are critical factors in pharmaceutical development. This feature positions the compound as a strong candidate for further preclinical studies aimed at evaluating its efficacy and safety profiles.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its potential impact on ecosystems. Recent research has focused on identifying the key factors influencing its biodegradation, such as pH levels, temperature, and microbial activity. These studies aim to provide insights into how the compound behaves in different environmental conditions and inform strategies for minimizing its ecological footprint.

In conclusion, the compound CAS No 2035022-69-4 represents a fascinating example of how advanced synthetic techniques and interdisciplinary research can lead to innovative chemical entities with wide-ranging applications. Its unique structure, coupled with promising biological activity and favorable physicochemical properties, underscores its potential as a valuable asset in both academic and industrial settings.